Cas no 160657-09-0 (6-chloro-Pyrido[3,2-e]pyrrolo[1,2-a]pyrazine)

6-chloro-Pyrido[3,2-e]pyrrolo[1,2-a]pyrazine structure
160657-09-0 structure
Product Name:6-chloro-Pyrido[3,2-e]pyrrolo[1,2-a]pyrazine
CAS No:160657-09-0
MF:C10H6ClN3
MW:203.627740383148
CID:1107097
PubChem ID:10798209
Update Time:2025-04-20

6-chloro-Pyrido[3,2-e]pyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-Pyrido[3,2-e]pyrrolo[1,2-a]pyrazine
    • DTXSID701262591
    • SCHEMBL8570625
    • 160657-09-0
    • 6-chloropyrido[3,2-e]pyrrolo[1,2-a]pyrazine
    • Inchi: 1S/C10H6ClN3/c11-9-8-4-2-6-14(8)10-7(13-9)3-1-5-12-10/h1-6H
    • InChI Key: ZXUWNDFKJUYNBZ-UHFFFAOYSA-N
    • SMILES: ClC1C2=CC=CN2C2=C(C=CC=N2)N=1

Computed Properties

  • Exact Mass: 203.0250249g/mol
  • Monoisotopic Mass: 203.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30.2Ų
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